Cas no 1620567-98-7 (Zinc, bromo[2-oxo-2-(phenylmethoxy)ethyl]-)
Zinc, bromo[2-oxo-2-(phenylmethoxy)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Zinc, bromo[2-oxo-2-(phenylmethoxy)ethyl]-
-
- Inchi: 1S/C9H9O2.BrH.Zn/c1-8(10)11-7-9-5-3-2-4-6-9;;/h2-6H,1,7H2;1H;/q;;+1/p-1
- InChI Key: JKLSHFYFAOXODX-UHFFFAOYSA-M
- SMILES: C(C1C=CC=CC=1)OC(=O)C[Zn]Br
Zinc, bromo[2-oxo-2-(phenylmethoxy)ethyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB570512-50 ml |
2-Benzyloxy-2-oxoethylzinc bromide, 0.50 M in ether; . |
1620567-98-7 | 50 ml |
€936.40 | 2024-04-19 | ||
| abcr | AB570512-100 ml |
2-Benzyloxy-2-oxoethylzinc bromide, 0.50 M in ether; . |
1620567-98-7 | 100 ml |
€1591.00 | 2024-04-19 | ||
| abcr | AB570512-50ml |
2-Benzyloxy-2-oxoethylzinc bromide, 0.50 M in ether; . |
1620567-98-7 | 50ml |
€936.40 | 2024-08-02 | ||
| abcr | AB570512-100ml |
2-Benzyloxy-2-oxoethylzinc bromide, 0.50 M in ether; . |
1620567-98-7 | 100ml |
€1591.00 | 2024-08-02 |
Zinc, bromo[2-oxo-2-(phenylmethoxy)ethyl]- Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on Zinc, bromo[2-oxo-2-(phenylmethoxy)ethyl]-
Professional Introduction to Zinc, bromo[2-oxo-2-(phenylmethoxy)ethyl] (CAS No. 1620567-98-7)
Zinc, bromo[2-oxo-2-(phenylmethoxy)ethyl] is a specialized compound with the chemical formula C10H13BromO3Zn. This compound has garnered significant attention in the field of pharmaceutical chemistry and biomedicine due to its unique structural properties and potential therapeutic applications. The presence of a brominated side chain and a phenylmethoxy group makes it an intriguing candidate for further research, particularly in the development of novel drugs and bioactive molecules.
The compound's molecular structure, characterized by a zinc ion coordinated with a bromo-substituted ethyl ester group, suggests its utility in various chemical reactions and interactions. Specifically, the bromo[2-oxo-2-(phenylmethoxy)ethyl] moiety can serve as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities. This flexibility is highly valued in medicinal chemistry, where the ability to modify molecular structures is crucial for optimizing drug efficacy and safety.
In recent years, there has been growing interest in exploring the pharmacological potential of zinc-containing compounds. Zinc is well-known for its essential role in numerous biological processes, including enzyme function, immune response, and cell signaling. By incorporating zinc into organic molecules, researchers aim to harness its unique properties to develop innovative therapeutic strategies. For instance, Zinc, bromo[2-oxo-2-(phenylmethoxy)ethyl] has been investigated for its potential role in modulating inflammatory pathways and enhancing the bioavailability of other active pharmaceutical ingredients (APIs).
One of the most compelling aspects of this compound is its potential application in drug delivery systems. The bromo[2-oxo-2-(phenylmethoxy)ethyl] group can be designed to interact with specific biological targets or to enhance the solubility and stability of poorly water-soluble drugs. This property is particularly relevant in the development of targeted therapies, where precise delivery to affected tissues or cells is essential for maximizing therapeutic outcomes. Recent studies have demonstrated that zinc complexes can improve drug penetration across biological barriers, making them promising candidates for topical and systemic treatments.
The synthesis of Zinc, bromo[2-oxo-2-(phenylmethoxy)ethyl] involves a series of carefully controlled chemical reactions that highlight the compound's complexity and sophistication. The process typically begins with the preparation of a suitable precursor, followed by bromination and esterification steps to introduce the desired functional groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, may also be employed to achieve high yields and purity levels. These synthetic strategies are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications.
From a biochemical perspective, Zinc, bromo[2-oxo-2-(phenylmethoxy)ethyl] exhibits interesting interactions with biological macromolecules. The zinc ion can coordinate with various ligands within proteins and enzymes, influencing their conformational dynamics and catalytic activity. This property has been exploited in the development of metallo-drugs, which are designed to target specific disease pathways by modulating protein function. Additionally, the phenylmethoxy group may participate in hydrophobic interactions or hydrogen bonding networks within biological systems, further enhancing the compound's binding affinity and selectivity.
The pharmacokinetic profile of Zinc, bromo[2-oxo-2-(phenylmethoxy)ethyl] is another area of active investigation. Researchers are keenly interested in understanding how this compound is absorbed, distributed, metabolized, and excreted by the body. These studies provide critical insights into its potential therapeutic window and side effect profiles. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the compound's metabolic pathways and identify any degradation products or conjugates formed during its biological processing.
In conclusion,Zinc, bromo[2-oxo-2-(phenylmethoxy)ethyl] represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features offer opportunities for designing novel therapeutic agents with enhanced efficacy and selectivity. As our understanding of molecular interactions continues to evolve,Zinc, bromo[2-oxo-2-(phenylmethoxy)ethyl] is likely to play an increasingly important role in addressing complex diseases and improving patient outcomes.
1620567-98-7 (Zinc, bromo[2-oxo-2-(phenylmethoxy)ethyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)